Cas no 142438-05-9 (2-Bromo-2-tolylacetone)

• Product Name: 2-Bromo-2-tolylacetone
• CAS No: 142438-05-9
• MF: C₁₀H₁₁BrO
• MW: 227.097742319107
• CID: 2162081
• PubChem ID: 59104527
• Update Time: 2025-04-21

2-Bromo-2-tolylacetone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-2-tolylacetone
• 1-Bromo-1-(4-methylphenyl)propan-2-one
• SFA43805
• 830-186-6
• EN300-6497631
• 142438-05-9

• Inchi： 1S/C10H11BrO/c1-7-3-5-9(6-4-7)10(11)8(2)12/h3-6,10H,1-2H3
• InChI Key： WWFCFZPNZDOQNS-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 225.99933Da
• Monoisotopic Mass: 225.99933Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų